Cas no 1385694-48-3 (1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid)

• Product Name: 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid
• CAS No: 1385694-48-3
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• MDL: MFCD22423128
• CID: 1057171
• PubChem ID: 77520536
• Update Time: 2025-08-05

1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid
• MFCD22423128
• Cyclohexanecarboxylic acid, 1-(2-methoxyphenyl)-4-oxo-
• DB-345191
• A926630
• 1-(2-METHOXYPHENYL)-4-OXOCYCLOHEXANE-1-CARBOXYLIC ACID
• 1385694-48-3
• 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylicAcid
• CS-0337483
• AKOS023461027
• SY020229
• DTXSID001208978
• AC4068

• MDL： MFCD22423128
• Inchi： 1S/C14H16O4/c1-18-12-5-3-2-4-11(12)14(13(16)17)8-6-10(15)7-9-14/h2-5H,6-9H2,1H3,(H,16,17)
• InChI Key： JNBFLZXEKVWNNY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2OC)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 248.10500
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 2.16070

Additional information on 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid

Introduction to 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid (CAS No. 1385694-48-3)

1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1385694-48-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexanone core substituted with a 2-methoxyphenyl group and an ester functionality, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for drug discovery and medicinal chemistry research.

The 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid structure combines elements of aromatic and heterocyclic chemistry, positioning it as a versatile intermediate in the synthesis of more complex molecules. The presence of the 2-methoxyphenyl moiety introduces hydrophobicity and potential electronic modulation, while the 4-oxocyclohexanecarboxylic acid part provides a rigid bicyclic system that can influence molecular interactions with biological targets. Such structural features are often exploited in the design of pharmacophores targeting neurological and inflammatory pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in pain signaling, making it a promising candidate for developing novel analgesics. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential role as a lead compound for treating chronic inflammatory disorders.

In the realm of synthetic organic chemistry, 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid serves as an important building block for constructing more elaborate derivatives. The carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, while the aromatic ring can be modified through electrophilic or nucleophilic aromatic substitution. These synthetic pathways have been utilized to generate libraries of analogs for high-throughput screening (HTS) campaigns aimed at identifying new therapeutic agents.

The biological evaluation of 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid has revealed intriguing properties that warrant further exploration. Preliminary in vitro assays have demonstrated moderate inhibitory activity against certain kinases and phosphodiesterases, which are implicated in various diseases, including cancer and neurodegenerative conditions. The compound's ability to modulate these enzyme activities suggests that it may possess therapeutic potential beyond its primary intended use.

From a medicinal chemistry perspective, the optimization of 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid derivatives is guided by principles such as Lipinski's Rule of Five and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling. By fine-tuning its structure, researchers aim to enhance its oral bioavailability, reduce off-target effects, and improve overall pharmacokinetic properties. The cyclohexane ring provides steric hindrance that can be leveraged to achieve better receptor binding affinity while minimizing unwanted interactions.

The role of 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid in interdisciplinary research is also noteworthy. Its synthesis involves techniques from both organic synthesis and polymer chemistry, where it can be incorporated into functional materials for drug delivery systems. For instance, its incorporation into polymeric matrices has been explored as a means to enhance the controlled release of co-administered therapeutics, potentially improving treatment efficacy.

Future directions in the study of 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid include exploring its role in translational medicine. By leveraging advances in metabolomics and proteomics, researchers can gain deeper insights into how this compound interacts with biological systems at a molecular level. Such data-driven approaches are crucial for bridging the gap between laboratory discoveries and clinical applications.

The environmental impact of synthesizing and utilizing 1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid is another consideration that aligns with green chemistry principles. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives not only improve cost-efficiency but also contribute to environmental stewardship within the pharmaceutical industry.

In conclusion,1-(2-Methoxyphenyl)-4-oxocyclohexanecarboxylic Acid (CAS No. 1385694-48-3) represents a fascinating compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features offer opportunities for developing novel therapeutics while serving as a versatile intermediate in synthetic workflows. As our understanding of its properties continues to evolve through interdisciplinary collaboration, this molecule is poised to play an increasingly important role in addressing unmet medical needs.